Cas no 725215-55-4 (5-Bromo-N-cyclohexylthiophene-2-sulfonamide)

• Product Name: 5-Bromo-N-cyclohexylthiophene-2-sulfonamide
• CAS No: 725215-55-4
• MF: C₁₀H₁₄BrNO₂S₂
• MW: 324.257659435272
• CID: 4716409
• Update Time: 2025-06-07

5-Bromo-N-cyclohexylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-cyclohexylthiophene-2-sulfonamide
• MLS000936808
• HMS2888P18
• SMR000621488
• 2-thiophenesulfonamide, 5-bromo-N-cyclohexyl-
• 5-Bromo-N-cyclohexylthiophene-2-sulfonamide

• Inchi： 1S/C10H14BrNO2S2/c11-9-6-7-10(15-9)16(13,14)12-8-4-2-1-3-5-8/h6-8,12H,1-5H2
• InChI Key： VSTKBQITYZAPLY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1)S(NC1CCCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 322
• Topological Polar Surface Area: 82.8

Additional information on 5-Bromo-N-cyclohexylthiophene-2-sulfonamide

Professional Introduction to 5-Bromo-N-cyclohexylthiophene-2-sulfonamide (CAS No. 725215-55-4)

5-Bromo-N-cyclohexylthiophene-2-sulfonamide, a compound with the chemical identifier CAS No. 725215-55-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this compound combines a brominated thiophene ring with a sulfonamide functional group, which is appended to a cyclohexyl moiety. This specific arrangement not only contributes to its distinct chemical behavior but also opens up diverse possibilities for its utility in drug design and development.

The sulfonamide group, known for its broad spectrum of biological activities, plays a crucial role in the pharmacological properties of 5-Bromo-N-cyclohexylthiophene-2-sulfonamide. Sulfonamides are widely recognized for their antimicrobial, anti-inflammatory, and diuretic effects, among others. In the context of this compound, the sulfonamide moiety is expected to interact with biological targets in a manner that could modulate various physiological processes. The presence of the bromine atom on the thiophene ring further enhances its reactivity and potential for further chemical modifications, making it a valuable scaffold for medicinal chemists.

Recent research in the field of heterocyclic chemistry has highlighted the importance of thiophene derivatives in drug discovery. Thiophenes, as part of many bioactive molecules, have shown promise in treating a variety of diseases, including cancer, neurological disorders, and infectious diseases. The introduction of substituents such as bromine and sulfonamide into the thiophene framework can significantly alter its pharmacokinetic and pharmacodynamic properties. For instance, the bromine atom can serve as a handle for further functionalization via cross-coupling reactions, while the sulfonamide group can enhance solubility and binding affinity to biological targets.

The cyclohexyl group in 5-Bromo-N-cyclohexylthiophene-2-sulfonamide adds another layer of complexity to its chemical behavior. Cycloalkyl groups are known to influence the conformational flexibility and metabolic stability of molecules. In this context, the cyclohexyl moiety may contribute to the compound's bioavailability and interaction with enzymes and receptors. The combination of these structural elements suggests that this compound could exhibit unique properties that make it suitable for targeted therapies.

One of the most exciting aspects of 5-Bromo-N-cyclohexylthiophene-2-sulfonamide is its potential as a lead compound for drug development. The structural features described above provide multiple opportunities for optimization through synthetic chemistry techniques. For example, virtual screening and high-throughput screening methods can be employed to identify derivatives with enhanced biological activity or improved pharmacokinetic profiles. Additionally, computational modeling can help predict how this compound might interact with biological targets at the molecular level.

The sulfonamide group is particularly interesting from a mechanistic standpoint. It has been shown to act as a hydrogen bond acceptor and donor, which can be critical for binding to proteins and enzymes. The bromine atom's ability to participate in electrophilic aromatic substitution reactions also opens up avenues for designing molecules with specific biological activities. These properties make 5-Bromo-N-cyclohexylthiophene-2-sulfonamide a versatile building block for medicinal chemists seeking to develop new therapeutic agents.

In conclusion, 5-Bromo-N-cyclohexylthiophene-2-sulfonamide (CAS No. 725215-55-4) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features—combining a brominated thiophene ring with a sulfonamide functional group and a cyclohexyl moiety—offer multiple opportunities for drug design and development. The combination of experimental synthesis and computational modeling will be essential in exploring its full potential as a lead compound for new therapies.